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molecular formula C12H7N3O2 B8702131 5-Cyano-2,3'-bipyridine-6'-carboxylic acid

5-Cyano-2,3'-bipyridine-6'-carboxylic acid

Cat. No. B8702131
M. Wt: 225.20 g/mol
InChI Key: QTVSNPCKENHQAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08450484B2

Procedure details

To a 250 ml flask was added methyl 5-cyano-2,3′-bipyridine-6′-carboxylate (950 mg, 3.57 mmol), water (9.5 ml), tetrahydrofuran (38.4 ml) and LiOH (86 mg, 3.57 mmol). The mixture was stirred for 30 min, diluted with tetrahydrofuran (200 ml) and cooled to 0° C. (ice water batch). After an additional 30 min, the resulting suspension was filtered, washed with THF and dried under reduced pressure to afford the desired product as a light brown powder. LCMS (m/z): 226.1 (M+H).
Name
methyl 5-cyano-2,3′-bipyridine-6′-carboxylate
Quantity
950 mg
Type
reactant
Reaction Step One
Name
Quantity
9.5 mL
Type
reactant
Reaction Step One
Name
Quantity
86 mg
Type
reactant
Reaction Step One
Quantity
38.4 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[CH:4]=[CH:5][C:6]([C:9]2[CH:10]=[N:11][C:12]([C:15]([O:17]C)=[O:16])=[CH:13][CH:14]=2)=[N:7][CH:8]=1)#[N:2].O.[Li+].[OH-]>O1CCCC1>[C:1]([C:3]1[CH:4]=[CH:5][C:6]([C:9]2[CH:10]=[N:11][C:12]([C:15]([OH:17])=[O:16])=[CH:13][CH:14]=2)=[N:7][CH:8]=1)#[N:2] |f:2.3|

Inputs

Step One
Name
methyl 5-cyano-2,3′-bipyridine-6′-carboxylate
Quantity
950 mg
Type
reactant
Smiles
C(#N)C=1C=CC(=NC1)C=1C=NC(=CC1)C(=O)OC
Name
Quantity
9.5 mL
Type
reactant
Smiles
O
Name
Quantity
86 mg
Type
reactant
Smiles
[Li+].[OH-]
Name
Quantity
38.4 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
Quantity
200 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
After an additional 30 min
Duration
30 min
FILTRATION
Type
FILTRATION
Details
the resulting suspension was filtered
WASH
Type
WASH
Details
washed with THF
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
30 min
Name
Type
product
Smiles
C(#N)C=1C=CC(=NC1)C=1C=NC(=CC1)C(=O)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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